Cas no 2228191-60-2 (3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol
• CAS No: 2228191-60-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6170260
• PubChem ID: 165695817
• Update Time: 2025-05-25

3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol
• EN300-1784973
• 2228191-60-2
• 3-[(1H-1,3-benzodiazol-5-yl)methyl]azetidin-3-ol

• Inchi： 1S/C11H13N3O/c15-11(5-12-6-11)4-8-1-2-9-10(3-8)14-7-13-9/h1-3,7,12,15H,4-6H2,(H,13,14)
• InChI Key： LSWWCBFKOKYPHT-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C3C(=C2)NC=N3)CNC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 2228191-60-2 and Product Name: 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol

The compound with the CAS number 2228191-60-2 and the product name 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule integrates a benzodiazole moiety with an azetidine ring, creating a unique pharmacophore that may contribute to its distinctive chemical and biological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular architectures. The benzodiazole scaffold, known for its presence in various pharmacologically active compounds, offers a platform for further functionalization. The incorporation of a methylazetidin-3-ol group into this structure introduces additional potential sites for interaction with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Benzodiazole derivatives have long been recognized for their anxiolytic, sedative, and muscle relaxant properties. The addition of the azetidine ring may enhance these effects while also introducing new mechanisms of action. Current research in this area suggests that such modifications can lead to compounds with improved selectivity and reduced side effects compared to traditional benzodiazole-based drugs.

The synthesis of 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol involves a series of well-established organic reactions, including cyclization and nucleophilic substitution. The precise arrangement of functional groups within the molecule is critical for its biological activity. Advanced computational methods, such as molecular modeling and quantum mechanics calculations, have been employed to optimize the synthesis pathway and predict the compound's behavior in biological systems.

Recent studies have highlighted the importance of understanding the stereochemistry of heterocyclic compounds like 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol. The three-dimensional conformation of the molecule can significantly influence its interactions with biological targets. Researchers have utilized techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structure and confirm the stereochemical configuration.

The pharmacological profile of this compound is being thoroughly evaluated through both in vitro and in vivo studies. In vitro assays have shown promising results regarding its interaction with various enzymes and receptors relevant to neurological function. These preliminary findings support further investigation into its potential as a lead compound for new therapeutic agents.

Additionally, the compound's metabolic stability and pharmacokinetic properties are being carefully assessed. These parameters are crucial for determining its suitability for clinical development. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to analyze its degradation pathways and assess its bioavailability.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol might bind to target proteins involved in neurological disorders. These simulations provide valuable insights into potential binding modes and can guide the design of analogs with enhanced potency and selectivity.

Future research directions include exploring derivative compounds that may offer improved therapeutic profiles. By modifying specific functional groups within the molecule, researchers aim to develop a series of compounds that can be tested for their efficacy in treating conditions such as anxiety disorders, epilepsy, and other neurological conditions.

The integration of machine learning algorithms into drug discovery has also shown promise in accelerating the identification of novel bioactive molecules. These algorithms can analyze large datasets containing structural information and biological activity data to predict promising candidates like 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol.

In conclusion, 3-(1H-1,3-benzodiazol-5-yl)methylazetidin-3-ol (CAS No. 2228191-60-2) represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structural features and promising preclinical results make it a valuable compound for further investigation. As research continues, it is expected that insights gained from studying this molecule will contribute to the development of new therapeutic strategies.